Cas no 1170917-46-0 (5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1170917-46-0
• MF: C₁₇H₁₉FN₂O₅S₂
• MW: 414.471565485001
• CID: 5507093
• Update Time: 2025-06-08

5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C17H19FN2O5S2/c1-25-16-8-6-13(18)10-17(16)27(23,24)19-14-7-5-12-4-3-9-20(15(12)11-14)26(2,21)22/h5-8,10-11,19H,3-4,9H2,1-2H3
• InChI Key： MZPGIZPFWLCXJC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC(F)=CC=C1OC

Additional information on 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide

Research Brief on 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide (CAS: 1170917-46-0)

The compound 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide (CAS: 1170917-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific protein-protein interactions (PPIs) involved in disease pathways. The compound's unique structural features, including the fluorine substitution and methoxy group, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key insights into its inhibitory mechanism.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways, particularly in oncology and inflammatory disorders. For instance, preclinical trials have shown promising results in reducing tumor growth and inflammation markers, suggesting its potential as a lead candidate for further drug development. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been evaluated, with findings supporting its suitability for oral administration.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzene-1-sulfonamide represents a promising therapeutic agent with broad applicability in drug discovery. Continued investigation into its molecular interactions and biological effects will be crucial for realizing its full potential in treating complex diseases.